Cas no 372119-86-3 ((3-Nitro-4-(trifluoromethyl)phenyl)methanol)

(3-Nitro-4-(trifluoromethyl)phenyl)methanol is a fluorinated aromatic alcohol featuring both nitro and trifluoromethyl functional groups, making it a versatile intermediate in organic synthesis. The presence of the electron-withdrawing nitro and trifluoromethyl groups enhances its reactivity in nucleophilic substitution and reduction reactions, while the hydroxymethyl group allows for further derivatization. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural motifs are often employed to modulate biological activity and physicochemical properties. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. The compound’s well-defined reactivity profile makes it a useful building block for complex molecule construction.

(3-Nitro-4-(trifluoromethyl)phenyl)methanol structure

372119-86-3 structure

Product Name:(3-Nitro-4-(trifluoromethyl)phenyl)methanol

CAS No:372119-86-3

MF:C₈H₆F₃NO₃

MW:221.1333527565

CID:1032634

PubChem ID:11287467

Update Time:2025-06-07

(3-Nitro-4-(trifluoromethyl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

- (3-Nitro-4-(trifluoromethyl)phenyl)methanol
- [3-Nitro-4-(trifluoromethyl)phenyl]methanol
- AGN-PC-0061PK
- AK120625
- Benzenemethanol, 3-nitro-4-(trifluoromethyl)-
- KB-207473
- SureCN5075467
- 372119-86-3
- DTXSID00461258
- AKOS016011392
- SCHEMBL5075467
- G11526
- 3-Nitro-4-(trifluoromethyl)benzyl alcohol
- 3-nitro-4-(trifluoromethyl)beenzyl alcohol
- Inchi： 1S/C8H6F3NO3/c9-8(10,11)6-2-1-5(4-13)3-7(6)12(14)15/h1-3,13H,4H2
- InChI Key： QHXWKXXIUPYXPZ-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(CO)=CC=1[N+](=O)[O-])(F)F

Computed Properties

Exact Mass: 221.02998
Monoisotopic Mass: 221.02997754g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 66Å²

Experimental Properties

PSA: 63.37

(3-Nitro-4-(trifluoromethyl)phenyl)methanol Pricemore >>

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